5'-Deoxy-5'-methylthioinosine
Overview
Description
Scientific Research Applications
Metabolism in Cancer Cells
5'-Deoxy-5'-methylthioinosine plays a role in the methionine recycling process, particularly in cancer metabolism. In human colon carcinoma cells, it's involved in converting to methionine, an essential amino acid. This conversion has been observed to differ among sublines of carcinoma cells, indicating its role in diverse cellular metabolic pathways (Ghoda et al., 1984).
Methionine Synthesis in Leukemic Cells
Leukemic cells, such as HL-60 promyelocytic leukemia and CCRF-CEM T-cell leukemia, utilize this compound for methionine synthesis. This nucleoside serves as a source of methionine, being metabolized into 5-methylthioribose-1-phosphate, a precursor in the methionine synthesis pathway (Savarese et al., 1983).
Role in Trypanocidal Activity
This compound analogs have demonstrated trypanocidal activity against Trypanosoma brucei brucei, the causative agent of African trypanosomiasis. These analogs interfere with the methionine synthesis pathway in trypanosomes, indicating potential for developing novel chemotherapy for trypanosomiasis (Bacchi et al., 1991).
Antimalarial Drug Design
In the context of antimalarial drug design, the metabolization of this compound in Plasmodium falciparum, a malaria-causing parasite, is critical. The enzyme MTA phosphorylase in P. falciparum catalyzes this process, making it a target for potential antimalarial drugs (Sufrin et al., 1995).
Influence on S-Adenosyl Methionine Metabolism
This compound affects the metabolism of S-adenosyl methionine (SAMe) in transformed rat cells. It induces changes in DNA methylation rates and alters intracellular levels of SAMe and S-adenosyl homocysteine, impacting various biological processes (Dante et al., 1983).
Antiproliferative Effects in Cancer Cells
Novel fluorinated analogues of this compound exhibit antiproliferative effects in leukemia cell lines. This indicates the potential therapeutic application of these analogues in cancer treatment (Sufrin et al., 1989).
Properties
IUPAC Name |
9-[(2R,3R,4S,5S)-3,4-dihydroxy-5-(methylsulfanylmethyl)oxolan-2-yl]-1H-purin-6-one |
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InChI |
InChI=1S/C11H14N4O4S/c1-20-2-5-7(16)8(17)11(19-5)15-4-14-6-9(15)12-3-13-10(6)18/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,18)/t5-,7-,8-,11-/m1/s1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYLOXCSJFJFKA-IOSLPCCCSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC1C(C(C(O1)N2C=NC3=C2N=CNC3=O)O)O |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CSC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C2N=CNC3=O)O)O |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4O4S |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80938256 |
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| Record name | 9-(5-S-Methyl-5-thiopentofuranosyl)-9H-purin-6-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80938256 | |
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Molecular Weight |
298.32 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
17298-58-7 |
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| Record name | 5'-Methylthioinosine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017298587 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 9-(5-S-Methyl-5-thiopentofuranosyl)-9H-purin-6-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80938256 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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